Cas no 340148-67-6 (3,4-Bis(2-methylbutyloxy)benzeneboronicacid)

• Product Name: 3,4-Bis(2-methylbutyloxy)benzeneboronicacid
• CAS No: 340148-67-6
• MF: C₁₆H₂₇BO₄
• MW: 294.194185495377
• CID: 67745
• PubChem ID: 22146233
• Update Time: 2025-04-18

3,4-Bis(2-methylbutyloxy)benzeneboronicacid Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(2-methylbutyloxy)benzeneboronic acid
• [3,4-Bis(2-methylbutoxy)phenyl]boronic acid
• boronic acid, B-[3,4-bis(2-methylbutoxy)phenyl]-
• FT-0749650
• 3,4-Bis(2-methylbutyloxy)benzeneboronicacid
• SCHEMBL2764804
• DTXSID40622922
• 340148-67-6
• 3,4-bis-(2-Methylbutyloxy)benzeneboronic acid
• PSHUSFJMXHPOSM-UHFFFAOYSA-N

• Inchi： 1S/C16H27BO4/c1-5-12(3)10-20-15-8-7-14(17(18)19)9-16(15)21-11-13(4)6-2/h7-9,12-13,18-19H,5-6,10-11H2,1-4H3
• InChI Key： PSHUSFJMXHPOSM-UHFFFAOYSA-N
• SMILES： O(C1C=C(B(O)O)C=CC=1OCC(C)CC)CC(C)CC

Computed Properties

• Exact Mass: 293.20391
• Monoisotopic Mass: 294.2002395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Density: 1.037
• Boiling Point: 425.429°C at 760 mmHg
• Flash Point: 211.092°C
• Refractive Index: 1.497
• PSA: 58.92
• LogP: 2.21620